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Compound of Interest

Compound Name: Bis(2-Methoxyethyl)amine

Cat. No.: B057041 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of Bis(2-Methoxyethyl)amine, a flammable and corrosive liquid. Adherence to these

procedures is vital to mitigate risks and ensure compliance with regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is imperative to handle Bis(2-Methoxyethyl)amine
with extreme caution. This substance is classified as a flammable liquid and vapor, causes

severe skin burns and eye damage, and is harmful in contact with skin.[1][2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles. A face shield is also

recommended.[3]

Skin Protection: Wear protective gloves (e.g., impervious gloves) and protective clothing to

prevent skin contact.[3][4]

Respiratory Protection: If ventilation is inadequate or there is a risk of inhalation, use a

NIOSH/MSHA-approved respirator with an appropriate filter for organic vapors.[3]

Handling:
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Keep away from heat, sparks, open flames, and hot surfaces.[2] No smoking is permitted in

the handling area.

Use non-sparking tools and explosion-proof equipment.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Handle in a well-ventilated area, preferably in a chemical fume hood.[1]

Step-by-Step Disposal Procedure
The primary method for the disposal of Bis(2-Methoxyethyl)amine is through a licensed

chemical waste disposal service.

Step 1: Waste Collection and Storage

Original Containers: Whenever possible, leave the chemical in its original container.

Labeling: Ensure the container is clearly and accurately labeled as "Hazardous Waste" and

includes the chemical name: "Bis(2-Methoxyethyl)amine".

Segregation: Do not mix with other waste materials.

Storage: Store the waste container in a designated, well-ventilated, and locked-up area away

from incompatible materials, heat, and sources of ignition.[1] The container must be kept

tightly closed.[2]

Step 2: Arranging for Disposal

Contact a Licensed Waste Disposal Company: Engage a certified hazardous waste disposal

company to handle the collection and disposal of Bis(2-Methoxyethyl)amine.

Provide Information: Inform the disposal company of the chemical's identity and associated

hazards. You may need to provide them with a copy of the Safety Data Sheet (SDS).

Step 3: Disposal Method
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The recommended disposal method is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Step 4: Contaminated Packaging

Empty containers should be treated as hazardous waste.

Containers can be triple-rinsed (or equivalent) with a suitable solvent. The rinsate should be

collected and disposed of as hazardous waste.

After proper rinsing, the packaging can be punctured to render it unusable for other purposes

and then offered for recycling or reconditioning.[1]

Environmental Precautions:

Prevent the product from entering drains, sewer systems, or water sources.[1] Discharge into

the environment must be avoided.[1][5]

Spill Management
In the event of a spill, follow these procedures:

Evacuate: Evacuate non-essential personnel from the area.[1]

Ventilate: Ensure adequate ventilation.[1]

Contain: Cover drains to prevent the chemical from entering them.[5]

Absorb: Use a liquid-absorbent material (e.g., Chemizorb®) to collect the spill.[5]

Collect and Dispose: Place the absorbed material into a properly labeled, sealed container

for disposal by a licensed waste disposal company.[3]

Quantitative Data Summary
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Property Value

UN Number 2734

Hazard Class 8 (Corrosive), 3 (Flammable)

Packing Group II

Flash Point 58 °C (136.4 °F) - closed cup

Density 0.902 g/mL at 25 °C

Boiling Point 170-172 °C

Disposal Workflow
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Caption: Workflow for the safe disposal of Bis(2-Methoxyethyl)amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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